Cas no 1160254-17-0 (2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160254-17-0
• MF: C₁₉H₁₆ClNO
• MW: 309.789443969727
• MDL: MFCD03421191
• CID: 4682263
• Update Time: 2025-11-01

2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHYLPHENYL)-8-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL197014
• BBL014605
• R7101
• 4-quinolinecarbonyl chloride, 2-(3,4-dimethylphenyl)-8-methyl-
• 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421191
• Inchi： 1S/C19H16ClNO/c1-11-7-8-14(9-13(11)3)17-10-16(19(20)22)15-6-4-5-12(2)18(15)21-17/h4-10H,1-3H3
• InChI Key： DJQFVIARGOGDIR-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=CC=C(C)C(C)=C2)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Topological Polar Surface Area: 30

2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride Security Information

• Storage Condition：(BD176777)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride

2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride: A Comprehensive Overview

The compound with CAS No. 1160254-17-0, known as 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a quinoline ring system with a carbonyl chloride group and substituted phenyl moieties. The quinoline core is a heterocyclic aromatic system that is widely recognized for its versatility in chemical synthesis and biological activity. The presence of the carbonyl chloride group introduces reactivity that makes this compound valuable in various chemical transformations and functionalization processes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride through a combination of coupling reactions and functional group transformations. Researchers have employed methodologies such as the Friedel-Crafts acylation and subsequent alkylation steps to construct the quinoline framework. The introduction of the 3,4-dimethylphenyl group enhances the compound's stability and modulates its electronic properties, making it suitable for applications in drug design and material synthesis.

The 8-methyl substitution on the quinoline ring further influences the compound's physicochemical properties, such as solubility and lipophilicity. These attributes are critical in determining its bioavailability and efficacy in biological systems. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes, making it a promising candidate for drug development. For instance, investigations into its interaction with kinase enzymes have revealed potential applications in the treatment of cancer and inflammatory diseases.

In addition to its pharmacological applications, 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and optoelectronic materials. Researchers have reported enhanced catalytic activity in reactions involving transition metals when this compound is used as a ligand. Furthermore, its role in the synthesis of metal-organic frameworks (MOFs) has opened new avenues for applications in gas storage and sensing technologies.

The synthesis of this compound also highlights advancements in green chemistry practices. Modern synthetic routes emphasize the use of environmentally friendly solvents and reagents to minimize waste and reduce ecological impact. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. These developments underscore the importance of sustainable practices in contemporary chemical research.

From a structural perspective, the quinoline-4-carbonyl chloride moiety serves as a versatile platform for further functionalization. Chemists have exploited this reactivity to develop derivatives with tailored properties for specific applications. For instance, substitution at the carbonyl position with various nucleophiles has yielded compounds with enhanced bioactivity or improved material properties.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride. These studies have revealed key interactions that govern its binding affinity to biological targets and its ability to participate in chemical reactions. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate lead optimization.

In conclusion, 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carbonyl chloride represents a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new facets of its properties and applications, this compound is poised to make substantial contributions to the advancement of science and technology.